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Compound of Interest

Compound Name: 251293-28-4

CAS No.: 251293-28-4

Cat. No.: B612500

Get Quote

This guide provides essential safety protocols, operational procedures, and disposal plans for

handling the compound associated with CAS number 251293-28-4. It is critical to note that this

CAS number has been associated with both the peptide Urotensin II (human) and the small

molecule GSK5182. This document will focus on GSK5182, a potent and selective inverse

agonist of the estrogen-related receptor gamma (ERRγ), due to its significant biological activity

and the implicit risks associated with handling such a compound in a research and drug

development setting.[1][2] While a formal Safety Data Sheet (SDS) for GSK5182 is not readily

available, the following guidelines are based on established best practices for handling potent,

powdered research compounds and are designed to ensure the safety of all laboratory

personnel.

Understanding the Compound: GSK5182
GSK5182 is a highly selective inverse agonist of ERRγ with an IC50 of 79 nM.[1] It is known to

induce reactive oxygen species (ROS) in hepatocellular carcinoma cells and has demonstrated

anti-diabetic effects in mouse models.[1] Given its potent biological activity, all handling

procedures must be conducted with the assumption that the compound is hazardous, and
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appropriate measures must be taken to prevent exposure through inhalation, skin contact, or

ingestion.

Engineering Controls: The First Line of Defense
Before detailing personal protective equipment (PPE), it is paramount to emphasize the

importance of engineering controls. PPE should be considered the last line of defense.

Ventilation: All work with powdered GSK5182 must be conducted in a certified chemical fume

hood or a ventilated balance enclosure to minimize the risk of inhalation.

Containment: For procedures with a high risk of aerosol generation, a glove box or other

form of containment may be necessary.

Personal Protective Equipment (PPE): A Multi-Layered
Approach
A comprehensive PPE strategy is essential for the safe handling of GSK5182. The following

table outlines the minimum required PPE for various laboratory operations.

Operation Eye Protection Hand Protection Body Protection
Respiratory

Protection

Weighing and

Aliquoting

(Powder)

Safety glasses

with side shields

or goggles

Double-gloving

with nitrile gloves

Disposable lab

coat with tight-

fitting cuffs

N95 or higher-

rated respirator

Solution

Preparation

Safety glasses

with side shields

or goggles

Nitrile gloves
Disposable lab

coat

Not required if

performed in a

fume hood

In Vitro/In Vivo

Dosing

Safety glasses

with side shields
Nitrile gloves

Disposable lab

coat

Dependent on

the specifics of

the procedure

and risk of

aerosolization

Rationale: To prevent accidental splashes of solutions or contact with airborne powder.
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Procedure: Always wear safety glasses with side shields at a minimum. For tasks with a

higher splash risk, such as preparing concentrated stock solutions, chemical splash goggles

are recommended.

Rationale: To prevent skin contact and absorption.

Procedure:

Wear powder-free nitrile gloves.

For handling the solid form, double-gloving is required. The outer glove should be

removed immediately after the weighing and aliquoting process is complete and disposed

of as hazardous waste.

Change gloves frequently, and always before leaving the designated work area.

Rationale: To protect the skin and personal clothing from contamination.

Procedure:

A disposable, solid-front lab coat with tight-fitting cuffs is mandatory.

Lab coats should be changed immediately if they become contaminated.

Do not wear lab coats outside of the laboratory.

Rationale: To prevent the inhalation of fine powders, which is a primary route of exposure for

potent compounds.

Procedure:

When handling powdered GSK5182 outside of a ventilated enclosure, a NIOSH-approved

N95 respirator is required at a minimum.

Personnel must be properly fit-tested for the selected respirator.

Step-by-Step PPE Workflow: Donning and Doffing

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612500?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Properly putting on and taking off PPE is as crucial as selecting the correct equipment to

prevent cross-contamination.

Gown: Put on a disposable lab coat, ensuring it is fully fastened.

Respirator (if required): Perform a seal check to ensure a proper fit.

Eye Protection: Put on safety glasses or goggles.

Gloves: Don the inner pair of gloves, pulling the cuffs over the sleeves of the lab coat. Don

the outer pair of gloves.

Outer Gloves: Remove the outer pair of gloves, peeling them off without touching the outside

with your bare hands. Dispose of them in the designated hazardous waste container.

Gown: Remove the lab coat by rolling it down and away from your body, turning it inside out

as you go. Dispose of it in the designated hazardous waste container.

Eye Protection: Remove eye protection from the back to the front.

Respirator (if required): Remove the respirator without touching the front.

Inner Gloves: Remove the inner pair of gloves.

Hand Hygiene: Wash your hands thoroughly with soap and water.

Donning PPE Doffing PPE

1. Put on Lab Coat 2. Put on Respirator (if needed) 3. Put on Eye Protection 4. Put on Gloves (Double) 1. Remove Outer Gloves 2. Remove Lab Coat 3. Remove Eye Protection 4. Remove Respirator (if used) 5. Remove Inner Gloves 6. Wash Hands

Click to download full resolution via product page

Caption: Workflow for Donning and Doffing PPE.

Spill Management and Decontamination
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In the event of a spill, evacuate the area and ensure it is well-ventilated. Only personnel with

the appropriate training and PPE should clean up the spill.

Solid Spills: Gently cover the spill with an absorbent material to avoid raising dust. Carefully

scoop the material into a sealed, labeled container for hazardous waste.

Liquid Spills: Absorb the spill with an inert material and place it in a sealed, labeled container

for hazardous waste.

Decontamination: Clean the spill area with a suitable laboratory detergent and then with 70%

ethanol.

Disposal Plan
All waste contaminated with GSK5182, including disposable PPE, absorbent materials from

spills, and empty vials, must be disposed of as hazardous chemical waste. Follow all local,

state, and federal regulations for hazardous waste disposal. Do not dispose of this chemical in

the standard trash or down the drain.

Storage
GSK5182 should be stored in a tightly sealed container in a cool, dry, and well-ventilated area.

[3] For long-term storage as a powder, -20°C is recommended.[3] Stock solutions should be

stored at -80°C.[1][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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